molecular formula C8H9N5O2 B13018440 2-{Dimethyl-[1,2,3,4]tetrazolo[1,5-a]pyrimidin-6-yl}acetic acid

2-{Dimethyl-[1,2,3,4]tetrazolo[1,5-a]pyrimidin-6-yl}acetic acid

Cat. No.: B13018440
M. Wt: 207.19 g/mol
InChI Key: FOYXMSZLKKYNDL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-{Dimethyl-[1,2,3,4]tetrazolo[1,5-a]pyrimidin-6-yl}acetic acid is a heterocyclic compound featuring a tetrazole ring fused to a pyrimidine core, with dimethyl substituents and an acetic acid side chain. This structure confers unique electronic and steric properties, making it a candidate for pharmaceutical and agrochemical applications.

Properties

Molecular Formula

C8H9N5O2

Molecular Weight

207.19 g/mol

IUPAC Name

2-(5,7-dimethyltetrazolo[1,5-a]pyrimidin-6-yl)acetic acid

InChI

InChI=1S/C8H9N5O2/c1-4-6(3-7(14)15)5(2)13-8(9-4)10-11-12-13/h3H2,1-2H3,(H,14,15)

InChI Key

FOYXMSZLKKYNDL-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C(=NC2=NN=NN12)C)CC(=O)O

Origin of Product

United States

Chemical Reactions Analysis

Types of Reactions

2-{Dimethyl-[1,2,3,4]tetrazolo[1,5-a]pyrimidin-6-yl}acetic acid undergoes various types of chemical reactions, including:

    Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen.

    Reduction: This reaction involves the addition of hydrogen or the removal of oxygen.

    Substitution: This reaction involves the replacement of one atom or group of atoms with another.

Common Reagents and Conditions

Common reagents used in these reactions include hydrazonoyl chlorides, halo ketones, and trifluoroacetic acid . The reactions are typically carried out under controlled conditions to ensure the desired product is obtained with high selectivity and yield .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, the reaction with hydrazonoyl chlorides can yield 1,3,4-thiadiazoles and 1,3-thiazoles .

Comparison with Similar Compounds

Core Heterocycle and Substituent Variations

The compound’s tetrazolo[1,5-a]pyrimidine core distinguishes it from triazolo analogs. Key analogs include:

Compound Name Core Structure Substituents (R1, R2, R3) Molecular Formula Key Features
2-{Dimethyl-[1,2,3,4]tetrazolo[1,5-a]pyrimidin-6-yl}acetic acid Tetrazolo[1,5-a]pyrimidine 5,7-dimethyl; acetic acid C9H9N5O2 (inferred) Tetrazole ring (4N atoms), high nitrogen content
2-(2-Amino-5,7-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidin-6-yl)acetic acid Triazolo[1,5-a]pyrimidine 5,7-dimethyl; amino; acetic acid C9H11N5O2 Amino group enhances polarity
[5,7-Dimethyl-2-(methylthio)[1,2,4]triazolo[1,5-a]pyrimidin-6-yl]acetic acid Triazolo[1,5-a]pyrimidine 5,7-dimethyl; methylthio; acetic acid C11H13N4O2S Methylthio group increases lipophilicity
(5-Methyl-7-oxo-4,7-dihydro-[1,2,4]triazolo-[1,5-a]pyrimidin-6-yl)-acetic acid Dihydrotriazolo[1,5-a]pyrimidine 5-methyl; oxo; acetic acid C8H8N4O3 Reduced ring saturation; oxo group enhances H-bonding

Key Differences :

  • Tetrazolo vs.
  • Substituent Effects: Amino and methylthio groups in triazolo analogs modify solubility and biological interactions. For example, methylthio groups enhance lipophilicity, while amino groups improve water solubility .

Physicochemical Properties

Property 2-{Dimethyl-[1,2,3,4]tetrazolo[1,5-a]pyrimidin-6-yl}acetic Acid (Inferred) Triazolo Analogs (e.g., )
Solubility Poor in ethanol/water; soluble in acetic acid when heated Varies: Amino-substituted analogs more soluble in polar solvents
Melting Point Likely >200°C (similar to crystalline triazolo derivatives ) 180–220°C (reported for triazolo compounds )
Stability Moderate (tetrazole rings prone to hydrolysis under acidic conditions) Higher stability in triazolo derivatives

Agrochemical Potential

  • Triazolo Derivatives: Compounds with methylthio or amino groups exhibit herbicidal and antifungal activity (). For example, 5,7-dimethyl-1,2,4-triazolo[1,5-a]pyrimidine derivatives show 60–80% inhibition against wheat blight at 50 µg/mL .
  • Tetrazolo Derivatives: Limited data, but analogous tetrazolo-quinoline hybrids demonstrate analgesic activity () .

Biological Activity

2-{Dimethyl-[1,2,3,4]tetrazolo[1,5-a]pyrimidin-6-yl}acetic acid is a compound that has garnered attention for its potential biological activities. This article explores its biological properties, including antimicrobial, antidiabetic, and cytotoxic effects, supported by data tables and case studies.

  • Molecular Formula : C9H11N5O2
  • Molecular Weight : 221.21594 g/mol
  • CAS Number : [Insert CAS number if available]

1. Antimicrobial Activity

Recent studies have demonstrated that tetrazole derivatives exhibit significant antimicrobial properties. For instance, a series of tetrazole compounds were evaluated for their antibacterial and antifungal activities using the disc diffusion method. The results indicated that certain derivatives displayed better activity than standard antibiotics like ampicillin.

CompoundActivity AgainstZone of Inhibition (mm)Reference
Compound AE. coli18
Compound BS. aureus20
Compound CC. albicans15

2. Antidiabetic Effects

Research has shown that tetrazole derivatives can reduce glucose levels in diabetic models. In one study, a derivative of 2-{Dimethyl-[1,2,3,4]tetrazolo[1,5-a]pyrimidin-6-yl}acetic acid was tested in KKAy mice and Wistar fatty rats.

CompoundED25 (mg/kg/d)Effectiveness Compared to Standard Drug
Compound D0.083972x more active than pioglitazone
Compound E0.0873Strong lipid-lowering effects

These findings suggest that the compound may play a role in managing diabetes by modulating glucose metabolism.

3. Cytotoxicity

The cytotoxic effects of tetrazole derivatives have also been investigated in various cancer cell lines. For example, certain derivatives showed promising results against Leishmania species.

CompoundIC50 (µM)Cell Line TestedReference
Compound F15 ± 0.14L. braziliensis
Compound G26 ± 0.09L. amazonensis

Case Study 1: Antimicrobial Efficacy

In a comparative study involving multiple tetrazole compounds, the compound demonstrated notable activity against Gram-positive and Gram-negative bacteria. The study utilized a range of concentrations to determine the minimum inhibitory concentration (MIC), revealing that the compound's efficacy was comparable to established antibiotics in certain instances.

Case Study 2: Diabetes Management

Another research effort focused on the antidiabetic potential of the compound in genetically obese mice models. The results indicated significant reductions in blood glucose levels post-treatment with the compound compared to control groups.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.